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Compound of Interest

Compound Name: (E/Z)-HA155

Cat. No.: B15604850

Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro assay results for the

compound HA155. It is important to note that while the query specified "in vitro kinase assay

results," extensive research has identified HA155 as a potent and selective inhibitor of

Autotaxin (ATX), which is a lysophospholipase D, not a protein kinase. No public domain data

from in vitro kinase assays for HA155 were found. Therefore, this guide focuses on its well-

documented activity against its primary target, Autotaxin.

The designation "(E/Z)-HA155" was not found in the reviewed literature. The compound is

consistently referred to as HA155.

Data Presentation: Quantitative Inhibition of
Autotaxin
HA155 is a potent, boronic acid-based inhibitor of Autotaxin.[1] The following table summarizes

the quantitative data for its inhibitory activity.
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Compound Target IC50 (nM) Assay Type Notes

HA155 Autotaxin (ATX) 5.7 Biochemical

A potent, boronic

acid-based

inhibitor.[1]

Experimental Protocols: In Vitro Autotaxin Inhibition
Assay
The following is a detailed methodology for a typical in vitro assay used to determine the

inhibitory activity of compounds against Autotaxin. This protocol is based on commonly used

methods for assessing ATX activity.

Objective: To determine the half-maximal inhibitory concentration (IC50) of HA155 against

recombinant human Autotaxin.

Materials:

Recombinant human Autotaxin (ATX)

Lysophosphatidylcholine (LPC) as the substrate

HA155 (or other test compounds)

Assay Buffer (e.g., Tris-based buffer at physiological pH, containing CaCl2 and MgCl2)

Choline Oxidase

Horseradish Peroxidase (HRP)

Amplex Red reagent

96-well or 384-well microplates (black, clear bottom for fluorescence)

Plate reader with fluorescence detection capabilities

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.probechem.com/target_Autotaxin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Preparation:

Prepare a stock solution of HA155 in a suitable solvent (e.g., DMSO).

Perform serial dilutions of the stock solution to create a range of concentrations for testing.

Assay Reaction:

Add the assay buffer to the wells of the microplate.

Add the diluted HA155 or control vehicle (e.g., DMSO) to the appropriate wells.

Add recombinant human Autotaxin to all wells except for the negative control wells.

Incubate the plate for a defined period (e.g., 15-30 minutes) at a controlled temperature

(e.g., 37°C) to allow the inhibitor to bind to the enzyme.

Initiate the enzymatic reaction by adding the substrate, Lysophosphatidylcholine (LPC).

Detection of Choline Production:

The activity of Autotaxin is measured by quantifying the amount of choline produced from

the hydrolysis of LPC.

A coupled enzymatic reaction is used for detection:

Choline Oxidase oxidizes the choline produced, generating hydrogen peroxide (H2O2).

In the presence of Horseradish Peroxidase (HRP), the H2O2 reacts with Amplex Red to

produce the highly fluorescent compound, resorufin.

Add a detection cocktail containing Choline Oxidase, HRP, and Amplex Red to the wells.

Data Acquisition and Analysis:

Incubate the plate for a further period to allow the detection reaction to proceed.

Measure the fluorescence intensity using a plate reader (e.g., excitation at 530-560 nm

and emission at ~590 nm).
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The fluorescence signal is proportional to the amount of choline produced and thus to the

activity of Autotaxin.

Calculate the percent inhibition for each concentration of HA155 relative to the vehicle

control.

Plot the percent inhibition against the logarithm of the HA155 concentration and fit the

data to a sigmoidal dose-response curve to determine the IC50 value.

Mandatory Visualizations
The following diagram illustrates the signaling pathway in which Autotaxin is a key enzyme.
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Caption: The Autotaxin-LPA signaling pathway and the inhibitory action of HA155.

The diagram below outlines the key steps in the in vitro Autotaxin inhibition assay.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15604850/docs?utm_src=pdf-body-img#technical-guide-e-z-ha155-in-vitro-assay-results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare HA155
Serial Dilutions

Add Buffer, HA155,
and Autotaxin to Plate

Pre-incubate

Add Substrate (LPC)
to Initiate Reaction

Add Detection Cocktail
(Choline Oxidase, HRP, Amplex Red)

Incubate for
Signal Development

Measure Fluorescence

Calculate % Inhibition
and Determine IC50

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15604850/docs?utm_src=pdf-body-img#technical-guide-e-z-ha155-in-vitro-assay-results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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